Cas no 2166076-95-3 ((8aS)-7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one)

• Product Name: (8aS)-7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one
• CAS No: 2166076-95-3
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5272457
• Update Time: 2026-03-09

(8aS)-7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one Chemical and Physical Properties

Names and Identifiers

• (S)-7,7-dimethylhexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• (8aS)-7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one

• Inchi： 1S/C9H16N2O/c1-9(2)3-7-4-10-8(12)5-11(7)6-9/h7H,3-6H2,1-2H3,(H,10,12)/t7-/m0/s1
• InChI Key： SRJSIBBTFOUUPT-ZETCQYMHSA-N
• SMILES： [C@@]12([H])CC(C)(C)CN1CC(=O)NC2

Additional information on (8aS)-7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one

Compound CAS No. 2166076-95-3: (8aS)-7,7-Dimethyl-Octahydropyrrolo[1,2-a]Piperazin-3-One

The compound CAS No. 2166076-95-3, also known as (8aS)-7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of bicyclic compounds, specifically a pyrrolo-piperazine derivative, which has garnered attention due to its unique structural features and promising biological activities.

The pyrrolo-piperazine framework is a well-known scaffold in medicinal chemistry, often employed in the development of bioactive molecules. The octahydropyrrolo[1,2-a]piperazine system is particularly interesting due to its rigid and planar structure, which facilitates interactions with biological targets such as enzymes and receptors. The (8aS)-7,7-dimethyl substitution pattern further enhances the compound's stability and selectivity, making it a valuable candidate for drug discovery.

Recent studies have highlighted the potential of CAS No. 2166076-95-3 in inhibiting key enzymes involved in neurodegenerative diseases. For instance, research published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against beta-secretase (BACE1), a critical enzyme in the pathogenesis of Alzheimer's disease. The compound's ability to modulate BACE1 activity without significant off-target effects suggests its potential as a lead compound for therapeutic development.

Moreover, the octahydropyrrolo[1,2-a]piperazine core has been explored for its role in peptide mimetics and macrocyclic compounds. Its rigid structure allows for precise control over conformational flexibility, which is essential for binding to specific biological targets. This property has led to its investigation in the design of inhibitors for protein-protein interactions (PPIs), a challenging area in drug discovery.

In terms of synthesis, the preparation of (8aS)-7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one involves a multi-step process that combines principles from stereochemistry and ring-closing metathesis. Researchers have employed various strategies to optimize the yield and stereochemical integrity of this compound. For example, a study published in *Journal of Organic Chemistry* described the use of enantioselective catalysis to achieve high enantiomeric excess (ee) in the final product.

The pharmacokinetic profile of CAS No. 2166076-95-3 has also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption and distribution properties, with moderate clearance rates. These attributes suggest that it could be suitable for oral administration or other routes of delivery. However, further studies are required to assess its long-term toxicity and bioavailability in humans.

From an applications perspective, (8aS)-7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one holds promise not only in therapeutic development but also in materials science. Its rigid structure and functionalizable groups make it an attractive candidate for use in supramolecular chemistry and nanotechnology. For instance, researchers have explored its potential as a building block for self-assembling materials and molecular sensors.

In conclusion, CAS No. 2166076-95-3, or (8aS)-7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological activities position it as a valuable tool for advancing both medical research and materials innovation. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in shaping future discoveries.